![molecular formula C13H14N2O3 B4543122 3-ethoxy-N-(5-methyl-3-isoxazolyl)benzamide](/img/structure/B4543122.png)
3-ethoxy-N-(5-methyl-3-isoxazolyl)benzamide
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including those similar to 3-ethoxy-N-(5-methyl-3-isoxazolyl)benzamide, often involves complex chemical reactions. For instance, a study described a new route for synthesizing novel benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives, showcasing the versatility in benzamide synthesis techniques (Hebishy et al., 2020).
Molecular Structure Analysis
Molecular structure analysis of benzamides reveals intricate details about their crystalline forms and electronic properties. For example, a study on a similar benzamide compound utilized X-ray diffraction and DFT calculations to analyze its molecular structure, providing insights into the geometrical parameters and electronic properties that could be relevant for this compound as well (Demir et al., 2015).
Chemical Reactions and Properties
Benzamides undergo various chemical reactions that define their chemical properties and potential applications. For instance, the creation of novel benzamide derivatives for specific medical applications, as shown in one study, highlights the importance of understanding these chemical reactions (Park et al., 2014).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are critical for the practical use of chemical compounds. While specific data on this compound is not available, similar studies on benzamide derivatives provide valuable reference points (Rodier et al., 1993).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity, stability, and interaction with other molecules, is essential for the application of benzamide derivatives. Insights can be drawn from research on similar compounds, which investigate their electronic properties and chemical reactivity through theoretical calculations and experimental methods (Bem et al., 2018).
properties
IUPAC Name |
3-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-3-17-11-6-4-5-10(8-11)13(16)14-12-7-9(2)18-15-12/h4-8H,3H2,1-2H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYEBVIZPNIQPFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=NOC(=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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